4-Hydroxy-2-propylcyclopent-2-en-1-one

• CAS No.: 61369-20-8
• Molecular Formula: C8H12O2
• Molecular Weight: 140.18 g/mol
• IUPAC Name: 4-hydroxy-2-propylcyclopent-2-en-1-one
• InChI: InChI=1S/C8H12O2/c1-2-3-6-4-7(9)5-8(6)10/h4,7,9H,2-3,5H2,1H3
• InChI Key: DAZNWCPIKSFYIU-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(CC1=O)O

Description

4-Hydroxy-2-propylcyclopent-2-en-1-one is a cyclopentenone derivative characterized by a hydroxyl group at position 4, a propyl substituent at position 2, and a ketone functional group at position 1.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-Hydroxy-2-propylcyclopent-2-en-1-one can be achieved through several synthetic routes. One common method involves the aldol condensation of cyclopentanone with propanal, followed by dehydration and subsequent hydroxylation. The reaction typically requires a base catalyst such as sodium hydroxide and is carried out under controlled temperature conditions to ensure the desired product is obtained.

Industrial Production Methods: In an industrial setting, the production of 4-Hydroxy-2-propylcyclopent-2-en-1-one may involve the use of continuous flow reactors to optimize the reaction conditions and improve yield. The process may also include purification steps such as distillation or recrystallization to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions: 4-Hydroxy-2-propylcyclopent-2-en-1-one undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or carboxylic acid.

Reduction: The double bond and ketone group can be reduced to form saturated alcohols.

Substitution: The hydroxyl group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are typically used.

Substitution: Reagents like thionyl chloride (SOCl₂) or phosphorus tribromide (PBr₃) can be used for substitution reactions.

Major Products:

Oxidation: Formation of 4-oxo-2-propylcyclopent-2-en-1-one or 4-carboxy-2-propylcyclopent-2-en-1-one.

Reduction: Formation of 4-hydroxy-2-propylcyclopentanone or 4-hydroxy-2-propylcyclopentanol.

Substitution: Formation of 4-chloro-2-propylcyclopent-2-en-1-one or 4-bromo-2-propylcyclopent-2-en-1-one.

Scientific Research Applications

Chemistry: 4-Hydroxy-2-propylcyclopent-2-en-1-one is used as an intermediate in the synthesis of various organic compounds. Its unique structure makes it a valuable building block for the development of new materials and pharmaceuticals.

Biology: In biological research, this compound is studied for its potential biological activity. It may exhibit antimicrobial, anti-inflammatory, or anticancer properties, making it a candidate for drug development.

Medicine: The compound’s potential therapeutic effects are explored in medicinal chemistry. It may serve as a lead compound for the development of new drugs targeting specific diseases.

Industry: In the industrial sector, 4-Hydroxy-2-propylcyclopent-2-en-1-one is used in the production of fine chemicals and specialty materials. Its reactivity and functional groups make it suitable for various applications, including polymer synthesis and agrochemicals.

Mechanism of Action

The mechanism of action of 4-Hydroxy-2-propylcyclopent-2-en-1-one involves its interaction with specific molecular targets and pathways. The hydroxyl group and the double bond in the cyclopentenone ring play crucial roles in its reactivity. The compound may act as an electrophile, reacting with nucleophiles in biological systems. It can also undergo redox reactions, influencing cellular processes and signaling pathways.

Comparison with Similar Compounds

Research Implications

• Synthetic Applications : The propyl group in 4-Hydroxy-2-propylcyclopent-2-en-1-one may balance steric effects and lipophilicity for catalytic applications, unlike bulkier or polar substituents in analogs .
• Biological Activity: Chalcone derivatives (e.g., ) exhibit antimicrobial and anti-inflammatory properties; cyclopentenones may share similar bioactivity but require empirical validation.